Cas no 108664-98-8 (5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI))

5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI) Properties

Names and Identifiers

• 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5ab,8b,10aa,10bb)]- (9CI)
• 16-OXOCAFESTOL
• 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-deca...
• 5a,8-Methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7(6H)-one,3b,4,5,8,9,10,10a,10b,11,12-decahydro-10b-methyl-, [3bS-(3ba,5a
• OXOCAFESTOL, 16-(RG)
• OXOCAFESTOL,16
• OXALIC ACID(P)
• OXOCAFESTOL, 16-
• 68917-64-6
• 12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-one
• J-002176
• 12-methyl-8-oxapentacyclo[14.2.1.0?,??.0?,??.0?,?]nonadeca-5(9),6-dien-17-one
• 108664-98-8
• DDWYTNONBBOFFA-UHFFFAOYSA-N
• 16-Oxocafestol
• +Expand

• InChIKey： DDWYTNONBBOFFA-OXQYBPPISA-N
• Inchi： InChI=1S/C19H24O2/c1-18-7-5-16-13(6-9-21-16)14(18)4-8-19-10-12(15(20)11-19)2-3-17(18)19/h6,9,12,14,17H,2-5,7-8,10-11H2,1H3/t12-,14+,17-,18+,19+/m0/s1
• SMILES： O=C1C[C@]23CC[C@@H]4C5C=COC=5CC[C@@]4(C)[C@@H]2CC[C@H]1C3

Computed Properties

• Exact Mass: 284.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 284.177630004g/mol
• Heavy Atom Count: 21
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• LogP: 4.48500
• PSA: 30.21000